Cas no 101820-53-5 (6-methyl-Imidazo[1,2-a]pyridine-3-acetic acid ethyl ester)

6-Methyl-Imidazo[1,2-a]pyridine-3-acetic acid ethyl ester is a heterocyclic organic compound featuring an imidazopyridine core with an acetic acid ethyl ester substituent. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The methyl group at the 6-position enhances stability and influences reactivity, while the ester functionality allows for further derivatization. Its well-defined molecular framework makes it a valuable intermediate for developing bioactive molecules, including potential drug candidates. The compound’s purity and consistent performance under controlled conditions ensure reliability in experimental and industrial processes. Suitable for use in cross-coupling reactions and other transformations, it serves as a key building block in medicinal chemistry.
6-methyl-Imidazo[1,2-a]pyridine-3-acetic acid ethyl ester structure
101820-53-5 structure
Product Name:6-methyl-Imidazo[1,2-a]pyridine-3-acetic acid ethyl ester
CAS No:101820-53-5
MF:C12H14N2O2
MW:218.251762866974
CID:1096447
PubChem ID:85527987
Update Time:2025-05-27

6-methyl-Imidazo[1,2-a]pyridine-3-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-Imidazo[1,2-a]pyridine-3-acetic acid ethyl ester
    • 101820-53-5
    • Ethyl 2-(6-methylimidazo[1,2-a]pyridin-3-yl)acetate
    • CS-0091243
    • Inchi: 1S/C12H14N2O2/c1-3-16-12(15)6-10-7-13-11-5-4-9(2)8-14(10)11/h4-5,7-8H,3,6H2,1-2H3
    • InChI Key: LTJITDUOSCFRHR-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1=CN=C2C=CC(C)=CN12)=O

Computed Properties

  • Exact Mass: 218.105528g/mol
  • Monoisotopic Mass: 218.105528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 218.25g/mol
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.6Ų

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